2-(2,5-dimethylphenyl)-2-oxoethyl 3-methylbenzoate

• IUPAC Name: [2-(2,5-dimethylphenyl)-2-oxoethyl] 3-methylbenzoate
• InChI: InChI=1S/C18H18O3/c1-12-5-4-6-15(9-12)18(20)21-11-17(19)16-10-13(2)7-8-14(16)3/h4-10H,11H2,1-3H3
• InChI Key: QPRNJMOBCLYAKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OCC(=O)C2=C(C=CC(=C2)C)C
• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol

Description

The compound “2-(2,5-dimethylphenyl)-2-oxoethyl 3-methylbenzoate” is a complex organic molecule. It contains a benzoate group (a benzene ring attached to a carboxylate), which is a common moiety in various pharmaceuticals and biologically active compounds. The presence of the 2,5-dimethylphenyl and 2-oxoethyl groups suggest that this compound may have unique physical and chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 2,5-dimethylphenyl-2-oxoethyl moiety with a 3-methylbenzoic acid or its derivative. The exact method would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a complex arrangement of carbon rings (from the phenyl and benzoate groups) and various attached groups including methyl and oxoethyl groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents present. The benzoate group is often involved in esterification and hydrolysis reactions, while the methyl and oxoethyl groups may undergo various substitution and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as the arrangement and type of chemical bonds, the presence of polar or nonpolar groups, and the overall shape of the molecule can all affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems is not clear from the name alone. If this compound has bioactive properties, it would depend on the specific molecular targets in the organism. For example, many bioactive compounds work by binding to specific proteins or enzymes, altering their function.

Safety and Hazards

Without specific study data, it’s difficult to provide accurate safety and hazard information for this compound. Generally, handling of chemical compounds requires appropriate safety measures, including use of personal protective equipment and proper storage and disposal methods.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further investigated for potential applications in medicine or biotechnology.